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Spectroscopic Data of Disulfide, bis(2-
bromoethyl): A Technical Guide
Introduction

Disulfide, bis(2-bromoethyl), with the chemical formula C4H8Br2S2, is a symmetrical
disulfide containing two bromoethyl groups.[1] Its structure, characterized by a disulfide bond (-
S-S-) linking two 2-bromoethyl moieties, makes it a subject of interest in various chemical
research areas, including the synthesis of multidentate ligands and as a linker in more complex
molecular architectures. This guide provides a comprehensive overview of the spectroscopic
data for disulfide, bis(2-bromoethyl), offering researchers, scientists, and drug development
professionals a detailed analysis of its nuclear magnetic resonance (NMR), infrared (IR), and
mass spectrometry (MS) characteristics for its unambiguous identification and characterization.

Molecular Structure and Properties

The fundamental properties of Disulfide, bis(2-bromoethyl) are summarized in the table
below.
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Property Value Source
1-bromo-2-(2-

IUPAC Name ] PubChem[1]
bromoethyldisulfanyl)ethane

CAS Number 1002-40-0 PubChem[1]

Molecular Formula C4H8Br2s2 PubChem[1]

Molecular Weight 280.0 g/mol PubChem[1]

The molecular structure of disulfide, bis(2-bromoethyl) is illustrated in the following diagram:

Caption: Molecular structure of Disulfide, bis(2-bromoethyl).

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a powerful analytical technique for elucidating the structure of organic
molecules. For disulfide, bis(2-bromoethyl), both 1H and 13C NMR provide critical information
about the electronic environment of the hydrogen and carbon atoms, respectively.

Experimental Protocol for NMR Data Acquisition

A general protocol for acquiring NMR spectra of disulfide, bis(2-bromoethyl) is as follows:

Sample Preparation: Dissolve approximately 5-10 mg of the compound in 0.5-0.7 mL of a
suitable deuterated solvent (e.g., CDCIs).

Internal Standard: Add a small amount of tetramethylsilane (TMS) as an internal standard (o
= 0.0 ppm).

Instrumentation: Utilize a high-resolution NMR spectrometer (e.g., 400 MHz or higher).

'H NMR Acquisition:
o Acquire the spectrum using a standard pulse sequence.

o Optimize spectral width and number of scans to achieve a good signal-to-noise ratio.
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e 13C NMR Acquisition:
o Acquire the spectrum using a proton-decoupled pulse sequence.

o A sufficient number of scans is required due to the low natural abundance of 13C.

Predicted *H NMR Spectral Data

Due to the symmetry of the molecule, the *H NMR spectrum of disulfide, bis(2-bromoethyl) is
expected to show two signals, both of which will be triplets due to coupling with the adjacent
CHz group.

Chemical Shift (5,

Multiplicity Integration Assignment
ppm)
~3.6 Triplet 4H -CHz-Br
~3.1 Triplet 4H -S-CHaz-
Interpretation:

o The downfield chemical shift of the methylene protons adjacent to the bromine atom (~3.6
ppm) is due to the strong deshielding effect of the electronegative bromine.

o The methylene protons adjacent to the sulfur atom are expected to appear at a slightly
upfield position (~3.1 ppm) compared to those next to bromine.

o The triplet multiplicity for both signals arises from the coupling with the two protons on the
neighboring carbon atom (n+1 rule, where n=2).

Predicted **C NMR Spectral Data

The proton-decoupled 3C NMR spectrum is predicted to show two distinct signals
corresponding to the two non-equivalent carbon environments in the molecule.
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Chemical Shift (6, ppm) Assignment
~38 -S-CHaz-
~30 -CHz-Br

Interpretation:

e The carbon atom directly bonded to the sulfur is expected to have a chemical shift of around
38 ppm.

e The carbon atom bonded to the more electronegative bromine atom will be deshielded and is
predicted to appear at approximately 30 ppm.

Caption: Predicted NMR correlations for Disulfide, bis(2-bromoethyl).

Infrared (IR) Spectroscopy

IR spectroscopy is used to identify the functional groups present in a molecule by measuring
the absorption of infrared radiation.

Experimental Protocol for IR Data Acquisition

A typical procedure for obtaining an IR spectrum is as follows:

o Sample Preparation: A small amount of the liquid sample can be placed between two salt
plates (e.g., NaCl or KBr) to form a thin film. Alternatively, an ATR (Attenuated Total
Reflectance) accessory can be used.

 Instrumentation: A Fourier Transform Infrared (FTIR) spectrometer is commonly used.

o Data Acquisition: The spectrum is recorded over the mid-infrared range (typically 4000-400
cm™1).

Predicted IR Spectral Data

The IR spectrum of disulfide, bis(2-bromoethyl) is expected to exhibit characteristic
absorption bands for C-H, C-S, S-S, and C-Br bonds.
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Wavenumber (cm~?) Intensity Assignment

2960-2850 Medium C-H stretching (alkane)

1450-1400 Medium C-H bending (scissoring)

700-600 Strong C-Br stretching

700-600 Weak C-S stretching

500-400 Weak S-S stretching
Interpretation:

e The presence of alkane C-H bonds is confirmed by the stretching and bending vibrations in
their characteristic regions.

e A strong absorption band in the lower frequency region (700-600 cm™1) is indicative of the C-
Br stretching vibration.

e The C-S and S-S stretching vibrations are expected to be weak and appear in the fingerprint
region of the spectrum.

Mass Spectrometry (MS)

Mass spectrometry provides information about the molecular weight and fragmentation pattern
of a molecule, which aids in its identification.

Experimental Protocol for Mass Spectrometry Data
Acquisition

A standard method for obtaining the mass spectrum is:

o Sample Introduction: The sample is introduced into the mass spectrometer, often via a direct
insertion probe or after separation by gas chromatography (GC-MS).

 lonization: Electron lonization (EIl) is a common method for generating ions.
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e Mass Analysis: The ions are separated based on their mass-to-charge ratio (m/z) by a mass
analyzer.

» Detection: The abundance of each ion is measured, and a mass spectrum is generated.

Mass Spectral Data

The mass spectrum of disulfide, bis(2-bromoethyl) has been reported in the NIST database.

[1]

miz Relative Intensity Assighment

Molecular ion peak ([M]*)
280, 282, 284 Low
cluster

107, 109 High [CH2CHzBr]* fragment

Interpretation:

e The molecular ion peak cluster at m/z 280, 282, and 284 is expected due to the presence of
two bromine atoms (isotopes 7°Br and 81Br). The relative intensities of these peaks would
follow a characteristic pattern for a dibrominated compound.

e The most prominent peaks in the spectrum are observed at m/z 107 and 109. These
correspond to the [CH2CHzBr]* fragment, which is formed by the cleavage of the S-CH:
bond. The two peaks are due to the two isotopes of bromine. The fragmentation pathway is
illustrated below.

[CH2-CH2-Br]*
 Cleavage o /7107, 109
[Br-CH2-CH2-S-S-CH2-CH2-Br]*

m/z 280, 282, 284 Cleavage

*S-S-CH2-CH2-Br
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Caption: Proposed fragmentation pathway for Disulfide, bis(2-bromoethyl) in mass
spectrometry.

Conclusion

This technical guide provides a detailed overview of the expected and reported spectroscopic
data for disulfide, bis(2-bromoethyl). The predicted *H and 3C NMR spectra, along with the
characteristic IR absorption bands and the mass spectrometry fragmentation pattern, serve as
a valuable reference for the structural confirmation and purity assessment of this compound in
research and development settings. While experimental spectra are the gold standard for
confirmation, the data and interpretations presented here offer a robust framework for the
spectroscopic analysis of disulfide, bis(2-bromoethyl).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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